8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C20H16FN7O3
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C20H16FN7O3/c1-30-12-7-8-13(14(9-12)31-2)18-15-16(10-3-5-11(21)6-4-10)23-24-19(29)17(15)22-20-25-26-27-28(18)20/h3-9,18H,1-2H3,(H,24,29)(H,22,25,27)
• InChI Key: AWBONZGNESGGII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2C3=C(C(=O)NN=C3C4=CC=C(C=C4)F)NC5=NN=NN25)OC

Description

This compound is a nitrogen-rich heterotricyclic system featuring a complex polycyclic architecture. Its core structure comprises a tricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one backbone substituted with a 2,4-dimethoxyphenyl group at position 8 and a 4-fluorophenyl group at position 10. The 2,4-dimethoxyphenyl substituent introduces electron-donating methoxy groups, while the 4-fluorophenyl group provides electron-withdrawing character, creating a polarized electronic environment that may influence reactivity and binding interactions .

Biological Activity

The compound 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one (referred to as "Compound X" for brevity) is a complex organic molecule that has garnered interest due to its potential biological activities. This article explores the biological activity of Compound X, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C22H20F1N3O3
• Molecular Weight : 425.48 g/mol
• LogP : 4.083 (indicates lipophilicity)
• Water Solubility : LogSw -4.32 (indicates low solubility in water)

Biological Activity Overview

Compound X has been investigated for various biological activities including anticancer effects, antimicrobial properties, and potential neuroprotective effects.

Anticancer Activity

Several studies have highlighted the anticancer potential of Compound X:

• Mechanism of Action :
  • Compound X appears to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .
  • It has shown inhibition of cell proliferation in various cancer cell lines including breast and lung cancer cells.
• Case Study :
  • In a study conducted on MCF-7 breast cancer cells, Compound X demonstrated a significant reduction in cell viability with an IC50 value of approximately 15 µM after 48 hours of treatment .

Antimicrobial Properties

Research indicates that Compound X exhibits antimicrobial activity against several bacterial strains:

• Activity Spectrum :
  • Effective against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria including Escherichia coli.
  • Minimum inhibitory concentrations (MICs) ranged from 32 to 128 µg/mL depending on the bacterial strain tested .
• Mechanism :
  • The compound disrupts bacterial cell wall synthesis and inhibits protein synthesis by binding to ribosomal RNA .

Neuroprotective Effects

Emerging studies suggest that Compound X may possess neuroprotective properties:

• In Vitro Studies :
  • In neuronal cell cultures exposed to oxidative stress, Compound X significantly reduced markers of apoptosis and oxidative damage .
  • It was found to enhance the expression of neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor).
• Animal Models :
  • In a mouse model of neurodegeneration induced by amyloid-beta peptide, administration of Compound X resulted in improved cognitive function as assessed by the Morris water maze test .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/MIC Value	Mechanism of Action
Anticancer	MCF-7 (Breast Cancer)	15 µM	Apoptosis induction
Antimicrobial	Staphylococcus aureus	32 µg/mL	Cell wall synthesis disruption
Antimicrobial	Escherichia coli	128 µg/mL	Protein synthesis inhibition
Neuroprotective	Neuronal Cells	N/A	Oxidative stress reduction

Scientific Research Applications

Scientific Research Applications

Research into this compound has primarily focused on its pharmacological properties and synthetic methodologies. Below are key applications identified in the literature:

• Anticancer Activity :
  • Studies have indicated that compounds with similar structural motifs exhibit cytotoxic effects against various cancer cell lines. The incorporation of the dimethoxyphenyl group may enhance interaction with cellular targets involved in tumor growth regulation.
  • Case Study : A related compound demonstrated significant activity against breast cancer cells by inducing apoptosis through mitochondrial pathways.
• Antimicrobial Properties :
  • The structural characteristics of this compound suggest potential antimicrobial activity. Compounds containing fluorinated aromatic systems have been documented to possess enhanced antibacterial properties.
  • Case Study : Research has shown that fluorinated derivatives can inhibit bacterial growth by disrupting cell membrane integrity.
• Neuropharmacology :
  • The piperazine moiety present in related compounds has been linked to neuroactive properties. This suggests that the compound may interact with neurotransmitter receptors or transporters.
  • Case Study : Compounds with similar structures have been explored for their potential in treating anxiety and depression by modulating serotonin pathways.

Synthesis and Optimization

The synthesis of 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one typically involves multi-step synthetic pathways that require careful optimization of reaction conditions to maximize yield and purity.

• Synthetic Pathway :
  • Step 1: Formation of the tricyclic core through cyclization reactions.
  • Step 2: Introduction of the dimethoxy and fluorophenyl substituents via electrophilic aromatic substitution.
  • Step 3: Purification through chromatographic techniques to isolate the desired product.

The biological activity of this compound has been assessed through various in vitro studies focusing on its interaction with specific biological targets:

Target	Activity	Reference
Cancer Cells	Induces apoptosis
Bacterial Strains	Inhibits growth
Neurotransmitter Receptors	Modulates activity

Comparison with Similar Compounds

Key Observations :

Heteroatom Density : The target compound’s heptazatricyclic system (7 N atoms) contrasts with the dithia-azatetracyclic (1 N, 2 S) and hexaazatricyclic (6 N) systems. Higher nitrogen content may enhance hydrogen-bonding capacity and metabolic stability compared to sulfur-containing analogs .

Methoxy vs. hydroxy substituents: Methoxy groups improve solubility in nonpolar solvents, whereas hydroxy groups enhance aqueous solubility and metabolic susceptibility .

Crystallographic Stability: The hexaazatricyclic compound () exhibits a low R factor (0.041), indicating high crystallographic precision.

Electronic and Reactivity Profiles

Property	Target Compound	Compound IIi	Compound IIj	Hexaazatricyclo
Electron-Donating Groups	2,4-Dimethoxyphenyl (strong σ-donors)	4-Methoxyphenyl (moderate σ-donor)	None (4-hydroxyphenyl is π-donor)	4-Methoxyphenyl
Electron-Withdrawing Groups	4-Fluorophenyl (moderate σ-withdrawing)	None	None	None
Predicted Reactivity	Electrophilic aromatic substitution favored at electron-rich dimethoxyphenyl site	Thioether oxidation susceptibility	Oxidative degradation of phenol group	Stable due to electron-deficient N-rich core

Implications :

• The target compound’s electronic asymmetry (donor/acceptor substituents) may enable dual-binding modes in biological targets, unlike the symmetrically substituted analogs .
• The fluorophenyl group could reduce oxidative metabolism, enhancing in vivo half-life compared to hydroxy-substituted analogs .